Cas no 1784684-32-7 ((4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester)

• Product Name: (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester
• CAS No: 1784684-32-7
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• MDL: MFCD32664112
• CID: 5210957
• Update Time: 2026-03-06

(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester

• MDL： MFCD32664112
• Inchi： 1S/C10H19NO4/c1-10(2,3)15-9(13)11-8-6-14-5-7(8)4-12/h7-8,12H,4-6H2,1-3H3,(H,11,13)
• InChI Key： RBFZUVZVPAETHZ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1C(CO)COC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester

Professional Introduction to (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester (CAS No. 1784684-32-7)

(4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1784684-32-7, is a derivative of tetrahydrofuran (THF) and features a hydroxymethyl group and a tert-butyl ester functional group. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The significance of this compound lies in its versatility as a building block in organic synthesis. The presence of both the hydroxymethyl and tert-butyl ester groups allows for diverse chemical modifications, enabling researchers to tailor its reactivity for specific applications. In recent years, there has been a growing interest in exploring the potential of such derivatives in drug discovery, due to their ability to mimic natural biomolecules and interact with biological targets.

One of the most compelling aspects of (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester is its role in the synthesis of complex pharmacophores. Researchers have leveraged its structural framework to develop inhibitors targeting various disease pathways. For instance, studies have demonstrated its utility in creating compounds that modulate enzyme activity, which is crucial for treating conditions such as cancer, inflammation, and metabolic disorders. The tert-butyl ester group, in particular, provides stability to the molecule while allowing for selective hydrolysis under specific conditions, making it an ideal candidate for prodrug formulations.

Recent advancements in synthetic chemistry have further enhanced the applicability of this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled more efficient and scalable synthesis routes. These innovations have not only improved the availability of (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester but also opened new avenues for its incorporation into more sophisticated molecular architectures.

The pharmaceutical industry has been particularly interested in exploring derivatives of tetrahydrofuran-based compounds due to their favorable pharmacokinetic properties. The hydroxymethyl group can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity, while the cyclic structure contributes to metabolic stability. This balance makes such derivatives attractive for oral administration and prolonged therapeutic effects.

In addition to its role in drug development, this compound has found applications in materials science and agrochemicals. Its ability to undergo selective functionalization allows for the creation of polymers with tailored properties, as well as novel agrochemicals designed to improve crop protection strategies. The versatility of (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester underscores its importance as a multifunctional building block.

The synthesis and characterization of this compound have been subjects of extensive research. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in elucidating its structure and reactivity. These studies have not only confirmed the identity of key functional groups but also provided insights into potential reaction pathways and intermediates.

One notable study published in a leading organic chemistry journal highlighted the use of (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester in the development of a novel class of kinase inhibitors. The researchers demonstrated that modifications to the tetrahydrofuran ring could significantly alter binding affinity and selectivity towards specific kinases involved in cancer signaling pathways. This work underscores the importance of structural optimization in achieving therapeutic efficacy.

The future prospects for this compound are promising, with ongoing research focusing on expanding its utility across different therapeutic areas. Innovations in computational chemistry and artificial intelligence are expected to accelerate the discovery process by predicting novel derivatives with enhanced properties. Furthermore, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maintaining high yields and purity standards.

In conclusion, (4-Hydroxymethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester (CAS No. 1784684-32-7) represents a significant advancement in synthetic chemistry with far-reaching implications for pharmaceuticals and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions for complex challenges. As scientific understanding continues to evolve, this compound is poised to play an even greater role in shaping the future of chemical biology and drug discovery.